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Compound of Interest

Compound Name: C.l. Acid Brown 75

Cat. No.: B1632024

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Acid Brown
75, a trisazo dye. The document compiles available quantitative and qualitative solubility data
and furnishes a detailed experimental protocol for determining solubility, aimed at providing
researchers and professionals in drug development and other scientific fields with essential
data for its application.

Core Data Presentation

The solubility of a substance is a critical physicochemical property that dictates its application in
various fields. For C.I. Acid Brown 75, its solubility is a key determinant in its use in dyeing
processes and other applications where it needs to be in a dissolved state.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for C.l. Acid Brown 75

in water.
Solvent Temperature (°C) Solubility (g/L)
Water 20 91[1][21[31[4]
Water 90 90 - 100[5]
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Qualitative Solubility Information

While specific quantitative data for a wide range of organic solvents is limited in publicly
available literature, some qualitative information has been reported:

o Ethanol: C.I. Acid Brown 75 is reported to be soluble in ethanol. The exact concentration
and temperature for this solubility, however, are not specified.

e General Organic Solvents: As an acid dye, C.I. Acid Brown 75 is expected to have limited
solubility in non-polar organic solvents. Acid dyes are typically large, complex molecules with
polar sulfonic acid groups, which contribute to their high solubility in water but lower their
affinity for non-polar organic media.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the quantitative determination of the solubility of
C.l. Acid Brown 75 in various solvents. This protocol is based on the widely recognized flask
method, a standard procedure for determining the saturation solubility of a substance.

Objective: To determine the saturation solubility of C.I. Acid Brown 75 in a given solvent at a
specified temperature.

Materials:

C.l. Acid Brown 75 (analytical grade)

e Selected solvent (e.g., water, ethanol, acetone) of high purity

o Thermostatic shaker or magnetic stirrer with temperature control
e Analytical balance

e Volumetric flasks

o Pipettes

o Syringe filters (chemically inert, e.g., PTFE)
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o Spectrophotometer or other suitable analytical instrument

Procedure:

o Preparation of a Saturated Solution:

[¢]

Add an excess amount of C.I. Acid Brown 75 to a series of glass flasks.

o Accurately add a known volume of the chosen solvent to each flask.

o Seal the flasks to prevent solvent evaporation.

o Place the flasks in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

o Agitate the flasks for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium
between the dissolved and undissolved solute is reached. It is recommended to perform a
preliminary study to determine the time required to reach equilibrium.

o Sample Collection and Preparation:
o Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle.
o Carefully withdraw a sample of the supernatant using a pipette.

o Filter the sample through a syringe filter to remove any suspended solid particles. This
step is crucial to ensure that only the dissolved portion is analyzed.

e Analysis of the Saturated Solution:

o Accurately dilute the filtered saturated solution with the same solvent to a concentration
that falls within the linear range of the analytical instrument.

o Measure the absorbance of the diluted solution using a spectrophotometer at the
wavelength of maximum absorbance (Amax) for C.I. Acid Brown 75.

o Prepare a series of standard solutions of C.I. Acid Brown 75 of known concentrations.
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o Measure the absorbance of the standard solutions and construct a calibration curve of
absorbance versus concentration.

» Calculation of Solubility:

o Using the calibration curve, determine the concentration of C.l. Acid Brown 75 in the
diluted sample.

o Calculate the concentration of the original saturated solution by taking into account the
dilution factor.

o The solubility is expressed in grams per liter (g/L) or other appropriate units.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of C.I. Acid Brown 75.

Experimental Workflow for Solubility Determination

Preparation of Saturated Solution Equilibration Phase Separation Filtration Analysis of Saturated Solution Data Processing & Calculation
(Excess Solute + Solvent) (Constant Temperature Agitation) (Settling / Centrifugation) (Removal of Undissolved Solids) (e.g., Spectrophotometry) (Determination of Solubility)

Click to download full resolution via product page

Caption: A generalized workflow for determining the equilibrium solubility of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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